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Rubidium Chlorate Basic Data

The table below summarizes the key properties of rubidium chlorate identified from the search results.

Property Value Source / Context

CAS Number 13446-71-4 [1]

Molecular Formula ClO₃Rb [1]

Molecular Weight 168.919 g/mol [1]

Density 3.190 g/cm³ [1]

Appearance White, crystalline solid [2] [1]

Crystal Morphology Information not available -

Combustion Color Pink/Purple flame [2]

Documented Synthesis Workflow
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One experimental procedure for creating rubidium chlorate was found on a science discussion forum. The

process involves the electrolysis of rubidium chloride [2]. The workflow is outlined below.

Start Synthesis

Neutralize Rb₂CO₃ with HCl

Add distilled water

Assemble electrolysis cell

Run electrolysis (e.g., 1A, 12+ hrs)

Collect RbClO₃ crystals

Confirm product identity

Click to download full resolution via product page

This synthesis method produces a white precipitate confirmed to be rubidium chlorate through a methylene

blue test (no purple precipitate for perchlorate) and a combustion test with ascorbic acid, which produced a

pink flame [2].
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Critical Experimental Considerations

Based on the synthesis account and general chemical knowledge, please pay close attention to the following

points:

Safety and Stability: The experimenter noted that a mixture of rubidium chlorate with ascorbic acid

was "quite sensitive" and that piles of the mixture would self-ignite [2]. This underscores the
compound's potential as a powerful oxidizer. Standard safety protocols for handling energetic

materials, including the use of personal protective equipment (PPE) and working with small
quantities, are essential.

Method Limitations: The reported synthesis was exploratory. The experimenter did not investigate
parameters for controlling crystal size or shape (morphology), such as cooling rate, solvent choice, or

use of additives. You will need to systematically explore these parameters.

Suggestions for Your Research Path

Given the lack of specific information on morphology control, here are steps you can take to advance your

research:

Systematic Parameter Screening: Since no data exists on factors affecting rubidium chlorate
crystal habit, you will need to build this knowledge. Treat the synthesis workflow as a base and begin

testing variables like current density in the cell, temperature, pH, and the use of additives or
dopants.

Leverage Analogous Systems: The crystallization of sodium chlorate (NaClO₃) is a well-studied
model system for chiral symmetry breaking [3]. Research into how magnetic fields, acoustic fields,

and other "subtle external stimuli" affect sodium chlorate crystallization may provide valuable, testable
hypotheses for your work with rubidium chlorate [3].

Establish Your Own Characterization: Be prepared to fully characterize your products. As shown in
the workflow, simple tests for identification are available, but you may need more advanced

techniques like X-ray Diffraction (XRD) for definitive crystal structure analysis.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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